Cas no 682346-27-6 (3-[4-(2,4-dimethylphenyl)piperazine-1-carbonyl]-8-methoxy-2H-chromen-2-one)

• Product Name: 3-[4-(2,4-dimethylphenyl)piperazine-1-carbonyl]-8-methoxy-2H-chromen-2-one
• CAS No: 682346-27-6
• MF: C₂₃H₂₄N₂O₄
• MW: 392.447666168213
• CID: 5823571
• PubChem ID: 1263073
• Update Time: 2025-05-20

3-[4-(2,4-dimethylphenyl)piperazine-1-carbonyl]-8-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-(2,4-dimethylphenyl)piperazine-1-carbonyl)-8-methoxy-2H-chromen-2-one
• F1450-0140
• 3-{[4-(2,4-dimethylphenyl)piperazino]carbonyl}-8-methoxy-2H-chromen-2-one
• AKOS001748166
• SMR000092893
• NCGC00086900-03
• 682346-27-6
• MLS000878241
• 3-[4-(2,4-dimethylphenyl)piperazine-1-carbonyl]-8-methoxy-2H-chromen-2-one
• 3-[4-(2,4-dimethylphenyl)piperazine-1-carbonyl]-8-methoxychromen-2-one
• AB00361808-11
• MLS000115886
• HMS2242I18
• CHEMBL1528999

• Inchi： 1S/C23H24N2O4/c1-15-7-8-19(16(2)13-15)24-9-11-25(12-10-24)22(26)18-14-17-5-4-6-20(28-3)21(17)29-23(18)27/h4-8,13-14H,9-12H2,1-3H3
• InChI Key： LDMLBNIERGFFLG-UHFFFAOYSA-N
• SMILES： O=C(C1C(=O)OC2C(=CC=CC=2C=1)OC)N1CCN(C2C=CC(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 392.174
• Monoisotopic Mass: 392.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-[4-(2,4-dimethylphenyl)piperazine-1-carbonyl]-8-methoxy-2H-chromen-2-one

Comprehensive Analysis of 3-[4-(2,4-dimethylphenyl)piperazine-1-carbonyl]-8-methoxy-2H-chromen-2-one (CAS No. 682346-27-6)

3-[4-(2,4-dimethylphenyl)piperazine-1-carbonyl]-8-methoxy-2H-chromen-2-one (CAS No. 682346-27-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of coumarin derivatives, which are widely studied for their diverse biological activities, including anticoagulant, anti-inflammatory, and antimicrobial properties. The presence of a piperazine moiety and a methoxy-substituted coumarin framework in its structure makes it a promising candidate for drug discovery and development.

The molecular structure of 3-[4-(2,4-dimethylphenyl)piperazine-1-carbonyl]-8-methoxy-2H-chromen-2-one combines a 2,4-dimethylphenyl group attached to a piperazine ring, which is further linked to a 8-methoxycoumarin scaffold. This hybrid architecture is particularly interesting to researchers exploring multi-target therapeutics, a trending topic in modern pharmacology. The compound's ability to interact with multiple biological targets, such as enzymes and receptors, aligns with the growing demand for polypharmacology approaches in treating complex diseases like cancer and neurodegenerative disorders.

Recent studies have highlighted the potential of coumarin-piperazine hybrids as central nervous system (CNS) agents, addressing common search queries about "neuroprotective compounds" and "blood-brain barrier permeable molecules." The methoxy group at the 8-position of the coumarin ring may enhance the compound's lipophilicity, a critical factor for CNS drug delivery—a hot topic in current pharmaceutical research. Additionally, the 2,4-dimethylphenyl substitution could contribute to improved metabolic stability, a key consideration in drug design that frequently appears in AI-driven literature searches.

From a synthetic chemistry perspective, CAS No. 682346-27-6 represents an excellent example of molecular hybridization, a strategy that combines pharmacophores from different bioactive molecules to create novel entities with enhanced properties. This approach resonates with the increasing interest in "fragment-based drug design" and "scaffold hopping," as evidenced by search engine analytics. The compound's carbonyl linker between the piperazine and coumarin moieties offers flexibility for further structural modifications, making it a valuable chemical building block for medicinal chemistry programs.

The physicochemical properties of 3-[4-(2,4-dimethylphenyl)piperazine-1-carbonyl]-8-methoxy-2H-chromen-2-one have been computationally predicted to show favorable drug-likeness parameters, addressing common questions about "oral bioavailability predictors" and "lead compound optimization." Its moderate molecular weight and balanced partition coefficient suggest potential for good membrane permeability, while the presence of hydrogen bond acceptors and donors indicates possible interactions with biological targets—topics frequently explored in computational chemistry forums and AI-assisted drug discovery platforms.

In the context of current research trends, this compound's structural features align with investigations into GPCR modulators and kinase inhibitors, two of the most searched therapeutic target classes. The piperazine component is particularly noteworthy, as this heterocycle appears in numerous FDA-approved drugs and is often associated with CNS activity. Meanwhile, the coumarin portion may contribute to fluorescence properties, making the compound potentially useful as a molecular probe—an application area gaining traction in chemical biology research.

Quality control and analytical characterization of 682346-27-6 typically involve advanced techniques such as HPLC-MS and NMR spectroscopy, addressing common queries about "compound purity assessment" in pharmaceutical development. The synthetic route to this molecule often employs amide coupling reactions, a fundamental transformation in organic synthesis that remains a popular subject in chemical education and industrial process optimization discussions.

As research into heterocyclic compounds continues to expand, 3-[4-(2,4-dimethylphenyl)piperazine-1-carbonyl]-8-methoxy-2H-chromen-2-one stands out as a versatile scaffold with multiple points for structural diversification. Its combination of aromatic systems, hydrogen bonding motifs, and conformational flexibility makes it particularly interesting for virtual screening campaigns and structure-activity relationship studies—areas receiving increased attention in the era of AI-powered drug discovery.

The safety profile and environmental impact of this compound are subjects of ongoing investigation, responding to growing concerns about "green chemistry" and "sustainable pharmaceuticals." While not classified as hazardous, proper handling procedures are recommended for all research chemicals, aligning with laboratory safety protocols that are frequently searched topics among chemistry professionals and students.

In conclusion, 3-[4-(2,4-dimethylphenyl)piperazine-1-carbonyl]-8-methoxy-2H-chromen-2-one (CAS No. 682346-27-6) represents a fascinating case study in modern medicinal chemistry, combining elements that address multiple current research priorities. Its structural complexity and potential biological relevance make it a compound of significant interest for academic and industrial researchers alike, particularly those exploring multi-target drug design and hybrid molecule approaches in pharmaceutical development.